Cas no 2877669-15-1 (4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine)

• Product Name: 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
• CAS No: 2877669-15-1
• MF: C₂₀H₃₃N₅O
• MW: 359.508924245834
• CID: 5318994
• PubChem ID: 165432537
• Update Time: 2025-10-28

4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
• AKOS040873639
• 2877669-15-1
• F6790-1639
• 4-[6-[4-(Cyclohexylmethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]morpholine

• Inchi： 1S/C20H33N5O/c1-17-21-19(15-20(22-17)25-11-13-26-14-12-25)24-9-7-23(8-10-24)16-18-5-3-2-4-6-18/h15,18H,2-14,16H2,1H3
• InChI Key： SFWJTGMSMVSXHW-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N3CCN(CC4CCCCC4)CC3)N=C(C)N=2)CCOCC1

Computed Properties

• Exact Mass: 359.26851069g/mol
• Monoisotopic Mass: 359.26851069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.6±50.0 °C(Predicted)
• pka: 10.82±0.50(Predicted)

Additional information on 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine

Introduction to 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine (CAS No. 2877669-15-1)

4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine (CAS No. 2877669-15-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of morpholines and piperazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and antitumor properties.

The structure of 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine features a morpholine ring attached to a pyrimidine core, which is further substituted with a cyclohexylmethyl piperazine moiety. This unique structural arrangement confers the compound with specific pharmacological properties that make it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also demonstrated antiviral activity against several viral strains, including influenza and herpes simplex virus (HSV). A study conducted by researchers at the University of California, Los Angeles (UCLA) found that 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine effectively inhibits viral replication by interfering with the viral RNA synthesis process. This finding opens up new avenues for the development of antiviral drugs targeting these pathogens.

The pharmacokinetic profile of 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Furthermore, it shows low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential market approval.

In conclusion, 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine (CAS No. 2877669-15-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development in areas such as inflammation and viral infections. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of medicinal chemistry.